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Compound of Interest

Compound Name: Creatinine-d3

Cat. No.: B020915 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Creatinine-d3 (methyl-d3-creatinine) is a stable isotope-labeled form of creatinine,

a metabolic byproduct of creatine phosphate in muscle. Due to its chemical identity with

endogenous creatinine and its distinct mass, Creatinine-d3 is widely used as an internal

standard for the accurate quantification of creatinine in biological samples, such as plasma,

serum, and urine, by mass spectrometry (MS) techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Accurate

preparation of stock and working solutions is critical for the reliability of these quantitative

assays, which are essential for assessing renal function and normalizing urinary biomarkers.

Physicochemical Properties and Storage
Creatinine-d3 is typically supplied as a crystalline solid or powder. Understanding its properties

is crucial for proper handling and solution preparation.

Table 1: Properties of Creatinine-d3
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Property Value Source

Chemical Formula C₄H₄D₃N₃O

Molecular Weight ~116.14 g/mol

Appearance
White to off-white crystalline

solid

Purity ≥98-99%

Solubility

- PBS (pH 7.2): ~10 mg/mL-

Water: ~25 mg/mL

(ultrasonication may be

required)

Solid Storage
Store at -20°C for long-term

stability (≥ 4 years)

Solution Storage

Aliquot and store at -20°C

(stable for ~1 month) or -80°C

(stable for ~6 months). Avoid

repeated freeze-thaw cycles.

Experimental Protocol: Stock Solution Preparation
(1 mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution, a common starting

concentration.

Materials:

Creatinine-d3 powder

Class A volumetric flasks (e.g., 10 mL)

Calibrated analytical balance

Calibrated micropipettes
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Vortex mixer

Ultrasonic bath

Solvent: Deionized water, PBS (pH 7.2), or 10 mmol/L acetic acid

Cryogenic vials for aliquoting

Procedure:

Equilibration: Allow the Creatinine-d3 container to warm to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh 10 mg of Creatinine-d3 powder using an analytical balance.

Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask.

Dissolution: a. Add approximately 7-8 mL of the chosen solvent (e.g., deionized water) to the

flask. b. Mix thoroughly by vortexing. If the solid does not dissolve completely, place the flask

in an ultrasonic bath for 5-10 minutes, or until all solid is dissolved.

Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to

room temperature, bring the flask to the 10 mL mark with the solvent.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous. This yields a 1 mg/mL Stock Solution.

Aliquoting and Storage: Dispense the stock solution into clearly labeled cryogenic vials in

volumes appropriate for future experiments to minimize freeze-thaw cycles. Store the

aliquots at -20°C or -80°C.

Experimental Protocol: Working Solution
Preparation (10 µg/mL)
Working solutions are prepared by diluting the stock solution to a concentration appropriate for

the analytical assay.
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Materials:

1 mg/mL Creatinine-d3 stock solution

Calibrated micropipettes and tips

Volumetric flask or appropriate tube

Diluent (typically the mobile phase or a solvent compatible with the sample matrix)

Procedure:

Thawing: Thaw a single aliquot of the 1 mg/mL stock solution at room temperature.

Dilution Calculation (1:100 Dilution):

To prepare 1 mL of a 10 µg/mL working solution, you will need 10 µL of the 1 mg/mL stock

solution.

Calculation: V₁ = (C₂ * V₂) / C₁ = (10 µg/mL * 1000 µL) / 1000 µg/mL = 10 µL

Preparation: a. Pipette 990 µL of the diluent into a clean tube. b. Add 10 µL of the 1 mg/mL

stock solution to the tube.

Homogenization: Vortex the solution gently for 10-15 seconds to ensure it is thoroughly

mixed. This is now the 10 µg/mL Working Solution.

Usage: Use the freshly prepared working solution promptly. Note that some sources indicate

that prepared solutions are unstable and should be made fresh.

Workflow Diagram
The following diagram illustrates the complete workflow from receiving the solid compound to

the final use of the working solution.
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Workflow for Creatinine-d3 Solution Preparation

Stock Solution Preparation

Storage & Handling

Working Solution Preparation

Application

Creatinine-d3 Solid

1. Weigh Powder

2. Dissolve in Solvent
(e.g., H₂O, PBS)

Vortex / Sonicate 3. Create Stock Solution
(e.g., 1 mg/mL)

4. Aliquot

5. Store Frozen
(-20°C or -80°C)

6. Thaw Aliquot

7. Dilute Stock Solution

8. Create Working Solution
(e.g., 10 µg/mL)

9. Use as Internal Standard
in LC-MS Assay

Click to download full resolution via product page

Caption: Workflow for preparing Creatinine-d3 stock and working solutions.

Molarity and Dilution Calculations
For molar concentration calculations, use the molecular weight of Creatinine-d3 (~116.14

g/mol ).

Table 2: Example Stock Solution Preparation Volumes (for Molar Concentrations)
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Desired Concentration Mass of Creatinine-d3 Volume of Solvent

1 mM 1 mg 8.61 mL

5 mg 43.05 mL

10 mg 86.10 mL

5 mM 1 mg 1.72 mL

5 mg 8.61 mL

10 mg 17.22 mL

10 mM 1 mg 0.861 mL (861 µL)

5 mg 4.31 mL

10 mg 8.61 mL

Table data adapted from

supplier technical sheets.

To cite this document: BenchChem. [Application Note: Preparation of Creatinine-d3 Stock
and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020915#preparation-of-creatinine-d3-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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